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Compound of Interest

Erbium chloride (ErCI3),
hexahydrate (8CI,9Cl)

cat. No.: B7799987

Compound Name:

Executive Summary

Erbium(lll) chloride hexahydrate is a critical precursor in the synthesis of erbium-doped optical
fibers, nanocrystals for bioimaging, and photonic materials. While often categorized as a
moderate hazard (Signal Word: Warning), its safety profile is frequently underestimated in
research settings. The compound’s primary risks stem from its hygroscopic nature and its
potential to hydrolyze into acidic byproducts (HCI) upon contact with moisture or mucous
membranes. This guide provides a mechanistic understanding of these hazards to establish
self-validating safety protocols for research and drug development environments.

Physicochemical Profile & Stability Mechanisms

Understanding the physical chemistry of ErCls-:6H20 is the foundation of effective risk
mitigation.

Key Properties
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Property Value Safety Implication

) ) ) distinct color aids in spill
Appearance Pink, crystalline solid ) o
identification.

High density implies rapid
Molecular Weight 381.71 g/mol settling of dust, but aerosols

remain a risk.

Rapid dissolution in
Solubility Soluble in water, ethanol sweat/tears facilitates local

irritation.

Absorbs atmospheric moisture;
o ] cakes over time, increasing
Hygroscopicity High ] ] )
force required to dispense (risk

of sudden dust release).

Critical: Decomposes to
. release Hydrogen Chloride
Thermal Decomposition >774°C (anhydrous) ) )
(HCI) gas and Erbium oxides

at high temperatures.

The Hydrolysis Hazard

The "Expertise" component of this safety profile lies in understanding why this salt causes
irritation. Unlike neutral salts, lanthanide chlorides can undergo partial hydrolysis in aqueous
solution, slightly lowering pH:

Upon contact with the moisture of the eye or respiratory tract, this reaction, combined with the
high ionic strength, drives the irritation response described in GHS H-codes.

GHS Hazard Identification & Toxicology

The following classifications are derived from aggregated SDS data (Sigma-Aldrich, Fisher,
ECHA).

Hazard Statements (H-Codes)
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Code Classification Target Organ /| Mechanism

Dermal contact causes
H315 Causes skin irritation desiccation and acidic

irritation.

High Risk: Mechanical

abrasion from crystals +

H319 Causes serious eye irritation S
chemical irritation from
hydrolysis.
Inhalation of dust/aerosols
H335 May cause respiratory irritation  triggers mucosal inflammation

in the upper respiratory tract.

Toxicological Data

» Acute Toxicity (Oral): LD50 (Mouse) = 4,417 mg/kg [1].[1]

o Interpretation: While the lethal dose is relatively high (low acute lethality), the effective
toxicity in a lab setting is driven by chronic low-level irritation rather than acute poisoning.

o Carcinogenicity: Not classified by IARC, NTP, or OSHA.[2]

o Chronic Exposure: Long-term inhalation of rare earth dusts can potentially lead to rare earth
pneumoconiosis, though this is less common with soluble salts like chlorides compared to
oxides.

Engineering Controls & Personal Protective
Equipment (PPE)

Standard "lab coat and gloves" instructions are insufficient without context.

Respiratory Protection Logic

e Scenario A (Solid Handling): When weighing <10g, a standard fume hood (face velocity 0.5
m/s) is sufficient.
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e Scenario B (Dust Generation): If grinding or handling large quantities outside a hood, an N95
(US) or P2 (EU) particulate respirator is mandatory to prevent H335 (Respiratory Irritation).

Dermal & Ocular Protection

o Gloves: Nitrile rubber (0.11 mm thickness) provides adequate protection. Break-through time
is generally >480 min for solid handling.

o Eye Protection:ANSI Z87.1 Chemical Splash Goggles are required. Safety glasses are
insufficient because fine dust can bypass side shields and react with ocular moisture.

Emergency Response Protocols
Exposure Response Workflow

The following diagram outlines the immediate decision logic for exposure incidents.

Exposure Incident

Identify Route

Eye Contact Skin Contact Inhalation
(H319) (H315) (H335)

/ ' \

Rinse cautiously with water

. Wash with soap & water. Move to fresh air.
for 15+ mins. . . . . .
Remove contaminated clothing. Sit upright to ease breathing.
Remove contact lenses.
If irritation persists If symptoms persist

Seek Medical Attention

(Show SDS)
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Figure 1: Decision logic for immediate response to Erbium Chloride exposure.

Spill Management Protocol

Objective: Containment without aerosolization.

 |solate: Evacuate non-essential personnel. Mark the zone.
e PPE Up: Don goggles, nitrile gloves, and N95 respirator.

o Containment Strategy:

o Dry Spill: Do NOT dry sweep. This generates dust. Use a HEPA vacuum or wet the
powder slightly with an inert absorbent (sand/vermiculite) before scooping.

o Wet Spill: Absorb with inert material (vermiculite).
e Disposal: Place in a closed container labeled "Hazardous Waste - Erbium Salts."

 Verification: Wipe surface with a moist paper towel; pink residue indicates incomplete

cleanup.
Dry Powder Cover with wet absorbent
i OR HEPA Vacuum
- - Seal in Hazardous
— SR Waste Container

Solution Absorb with Vermiculite

Click to download full resolution via product page
Figure 2: Workflow for safe containment and disposal of spills.
Storage & Incompatibility[1][3][4][5]
o Storage Conditions: Store in a tightly closed container in a cool, dry, well-ventilated place.

o Desiccation: Due to hygroscopicity, storing under an inert atmosphere (Argon/Nitrogen) or in
a desiccator is recommended to maintain stoichiometry for precise applications.
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 Incompatibilities:
o Strong Acids: Reaction may release HCI gas.
o Strong Oxidizing Agents: Potential for energetic reactions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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sheet-sds-hazards]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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